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Cat. No.: B072755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antimony pentoxide (Sb₂O₅) serves as a highly effective synergistic flame retardant in a

variety of polymer systems. While not a flame retardant on its own, when combined with

halogenated compounds (typically brominated or chlorinated), it significantly enhances the fire

resistance of plastics, textiles, and other polymeric materials.[1] This synergistic action allows

for lower loadings of flame retardant additives, which can better preserve the mechanical and

aesthetic properties of the base polymer.[2] These application notes provide a comprehensive

overview of the use of antimony pentoxide, its mechanism of action, and protocols for its

incorporation and evaluation in polymer matrices.

Mechanism of Action: The Halogen-Antimony
Synergy
The flame retardant efficacy of antimony pentoxide is rooted in its synergistic interaction with

halogenated flame retardants, a process that functions in both the gas and condensed (solid)

phases of a fire.

Gas Phase Inhibition: During combustion, the halogenated flame retardant decomposes,

releasing hydrogen halides (HX, where X is Br or Cl). Antimony pentoxide reacts with these

hydrogen halides to form volatile antimony trihalides (SbX₃) and antimony oxyhalides (SbOX).
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[1][3] These volatile antimony species act as radical scavengers in the flame, interrupting the

exothermic chain reactions of combustion by quenching highly reactive H• and OH• radicals.[3]

[4] This "poisoning" of the flame reduces heat generation and slows the spread of the fire.

Condensed Phase Charring: In the solid phase, antimony compounds can promote the

formation of a stable, insulating char layer on the polymer surface.[3] This char acts as a

physical barrier, limiting the evolution of flammable volatile gases from the polymer and

restricting the flow of oxygen to the material, thus further suppressing combustion.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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